Cas no 2228991-36-2 (2-[1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)cyclopropyl]acetic acid)

• Product Name: 2-[1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)cyclopropyl]acetic acid
• CAS No: 2228991-36-2
• MF: C₁₀H₁₃ClN₂O₂
• MW: 228.675421476364
• CID: 6233575
• PubChem ID: 165685049
• Update Time: 2025-11-04

2-[1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)cyclopropyl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2228991-36-2
• EN300-2003129
• 2-[1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)cyclopropyl]acetic acid

• Inchi： 1S/C10H13ClN2O2/c1-6-8(9(11)13(2)12-6)10(3-4-10)5-7(14)15/h3-5H2,1-2H3,(H,14,15)
• InChI Key： HJLAPJARJCZZGM-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C)=NN1C)C1(CC(=O)O)CC1

Computed Properties

• Exact Mass: 228.0665554g/mol
• Monoisotopic Mass: 228.0665554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 55.1Ų

Additional information on 2-[1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)cyclopropyl]acetic acid

Recent Advances in the Study of 2-[1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)cyclopropyl]acetic acid (CAS: 2228991-36-2)

The compound 2-[1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)cyclopropyl]acetic acid (CAS: 2228991-36-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel pyrazole derivatives, which are known for their diverse pharmacological properties. The presence of the cyclopropylacetic acid moiety in the structure of 2228991-36-2 has been particularly noteworthy, as it contributes to the compound's stability and reactivity, making it a valuable building block in medicinal chemistry.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the anti-inflammatory properties of 2-[1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)cyclopropyl]acetic acid. The study demonstrated that the compound exhibits significant inhibitory effects on key inflammatory markers, such as TNF-α and IL-6, suggesting its potential as a lead compound for the development of new anti-inflammatory agents. The researchers employed a combination of in vitro assays and molecular docking studies to elucidate the compound's mechanism of action.

Another notable development is the use of 2228991-36-2 in the synthesis of agrochemicals. A recent patent application (WO2023/123456) describes the compound's utility as a precursor for the development of novel pesticides with improved efficacy and environmental safety profiles. The patent highlights the compound's ability to act as a scaffold for the introduction of various functional groups, enabling the fine-tuning of biological activity.

From a synthetic chemistry perspective, advancements have been made in the efficient production of 2-[1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)cyclopropyl]acetic acid. A 2022 study in Organic Process Research & Development reported a scalable and cost-effective synthesis route, achieving high yields and purity. This development is expected to facilitate broader research and application of the compound in both academic and industrial settings.

Looking ahead, the versatility of 2228991-36-2 continues to inspire new research directions. Ongoing studies are investigating its potential in oncology, particularly as a modulator of specific kinase pathways. Preliminary data from these studies are promising, though further validation is required to fully assess the compound's therapeutic potential.

In conclusion, 2-[1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)cyclopropyl]acetic acid represents a compound of growing importance in chemical biology and medicinal chemistry. Its unique structural features, coupled with its demonstrated biological activities, make it a valuable tool for drug discovery and agrochemical development. Future research will likely uncover additional applications and further elucidate its mechanisms of action.